cis-Clomiphene Hydrochloride
cis-Clomiphene Hydrochloride
cis-Clomiphene Hydrochloride is the cis isomer of Clomiphene. It is found to be antiestrogenic and a less potent inhibitor of LH secretion than the trans isomer.
Brand Name:
Vulcanchem
CAS No.:
14158-66-8
VCID:
VC0195060
InChI:
InChI=1S/C26H28ClNO.ClH/c1-3-28(4-2)19-20-29-24-17-15-22(16-18-24)25(21-11-7-5-8-12-21)26(27)23-13-9-6-10-14-23;/h5-18H,3-4,19-20H2,1-2H3;1H/b26-25-;
SMILES:
CCN(CC)CCOC1=CC=C(C=C1)C(=C(C2=CC=CC=C2)Cl)C3=CC=CC=C3.Cl
Molecular Formula:
C26H29Cl2NO
Molecular Weight:
442.42
cis-Clomiphene Hydrochloride
CAS No.: 14158-66-8
Impurities
VCID: VC0195060
Molecular Formula: C26H29Cl2NO
Molecular Weight: 442.42
Purity: > 95%
| CAS No. | 14158-66-8 |
|---|---|
| Product Name | cis-Clomiphene Hydrochloride |
| Molecular Formula | C26H29Cl2NO |
| Molecular Weight | 442.42 |
| IUPAC Name | 2-[4-[(Z)-2-chloro-1,2-diphenylethenyl]phenoxy]-N,N-diethylethanamine;hydrochloride |
| Standard InChI | InChI=1S/C26H28ClNO.ClH/c1-3-28(4-2)19-20-29-24-17-15-22(16-18-24)25(21-11-7-5-8-12-21)26(27)23-13-9-6-10-14-23;/h5-18H,3-4,19-20H2,1-2H3;1H/b26-25-; |
| SMILES | CCN(CC)CCOC1=CC=C(C=C1)C(=C(C2=CC=CC=C2)Cl)C3=CC=CC=C3.Cl |
| Appearance | White Solid |
| Melting Point | 147-152°C |
| Description | cis-Clomiphene Hydrochloride is the cis isomer of Clomiphene. It is found to be antiestrogenic and a less potent inhibitor of LH secretion than the trans isomer. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | (Z)-2-[p-(2-chloro-1,2-diphenylvinyl)phenoxy]-triethylamine Hydrochloride; 2-[4-[(1Z)-2-Chloro-1,2-diphenylethenyl]phenoxy]-N,N-diethyl-ethanamine Hydrochloride; (Z)-Clomiphene Hydrochloide; RMI 16312; Zuclomifene Hydrochloride; Zuclomiphene Hydrochloride |
| PubChem Compound | 71314929 |
| Last Modified | Nov 11 2021 |
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